Cas no 56578-39-3 ((2E)-3-(3-nitrophenyl)prop-2-enal)

• Product Name: (2E)-3-(3-nitrophenyl)prop-2-enal
• CAS No: 56578-39-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 367238
• PubChem ID: 5380721
• Update Time: 2025-11-04

(2E)-3-(3-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)acrylaldehyde
• 2-PROPENAL, 3-(3-NITROPHENYL)-,(2E)
• 2-Propenal,3-(3-nitrophenyl)-, (2E)-
• 3-NITROCINNAMALDEHYDE
• M-NITROCINNAMALDEHYDE
• trans-3-nitrocinnamaldehyde
• NCGC00340933-01
• NSC104462
• MFCD00152667
• 1504-76-3
• (2E)-3-(3-Nitrophenyl)-2-propenal
• PK04_181248
• Z1198151305
• 3-(3-Nitrophenyl)-2-propenal
• SCHEMBL1435631
• NSC-104462
• 56578-39-3
• Cinnamaldehyde, m-nitro-
• 3-(3-NITRO-PHENYL)-PROPENAL
• (E)-3-(3-Nitrophenyl)acrylaldehyde
• 3-(3-nitrophenyl)prop-2-enal
• AB01333158-02
• (2E)-3-(3-nitrophenyl)prop-2-enal
• EN300-1866272
• DTXSID601300926
• EN300-8092534
• AKOS005393697
• 3-Nitrozimtaldehyd
• (E)-3-(3-nitrophenyl)prop-2-enal
• STK088666
• G58039

• Inchi： 1S/C9H7NO3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1-7H/b4-2+
• InChI Key： JKTVNBZTQKQRSH-DUXPYHPUSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=C/C=O)=C1)=O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 337.1 °C at 760 mmHg
• Flash Point: 170.2 °C
• PSA: 62.89000
• LogP: 2.33010

Additional information on (2E)-3-(3-nitrophenyl)prop-2-enal

Comprehensive Analysis of (2E)-3-(3-nitrophenyl)prop-2-enal (CAS No. 56578-39-3): Properties, Applications, and Innovations

(2E)-3-(3-nitrophenyl)prop-2-enal, with the CAS number 56578-39-3, is a versatile organic compound that has garnered significant attention in both academic research and industrial applications. This α,β-unsaturated aldehyde, characterized by its nitro-substituted phenyl ring, serves as a critical intermediate in synthetic chemistry. Its unique structure enables participation in diverse reactions, including Michael additions, aldol condensations, and cyclizations, making it invaluable for constructing complex molecular architectures.

The compound's nitrophenyl moiety contributes to its electron-withdrawing properties, enhancing reactivity in conjugation-based transformations. Researchers frequently exploit this feature to design pharmaceuticals, agrochemicals, and functional materials. Recent studies highlight its role in developing photoactive compounds for organic electronics, aligning with the global push toward sustainable energy solutions. As interest in green chemistry grows, methodologies for synthesizing 56578-39-3 using eco-friendly catalysts or solvent-free systems have become a hot topic in peer-reviewed journals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of (2E)-3-(3-nitrophenyl)prop-2-enal. Stability studies under varying pH and temperature conditions are essential for optimizing storage protocols, a concern frequently raised in chemical forums and QA platforms. The compound's spectral data (e.g., λ_max at 320-350 nm in UV-Vis) is often referenced in patent applications for dye-sensitized solar cells.

In the pharmaceutical sector, derivatives of CAS 56578-39-3 exhibit promising biological activity, particularly as kinase inhibitors or antimicrobial agents. This aligns with trending searches on drug discovery platforms targeting antibiotic resistance. Computational chemists utilize its scaffold for molecular docking simulations, leveraging its rigid conjugated system to predict binding affinities—a technique widely discussed in AI-driven drug design communities.

From an industrial perspective, manufacturers emphasize scalable synthesis routes for (2E)-3-(3-nitrophenyl)prop-2-enal to meet demand from flavor & fragrance industries, where it acts as a precursor for cinnamon-like aromatics. Regulatory compliance with REACH and FDA guidelines remains a key discussion point, reflecting user queries about chemical safety data sheets (SDS).

Emerging applications in nanotechnology leverage the compound's ability to form self-assembled monolayers (SAMs) on metal surfaces, relevant to sensor development. Such interdisciplinary uses underscore why 56578-39-3 consistently ranks high in chemical database searches. Future research may explore its potential in biodegradable polymers, addressing the surge in eco-conscious material science inquiries.

For laboratory handling, proper personal protective equipment (PPE) is recommended due to the compound's irritant potential—a precautionary measure emphasized in scientific blogs and safety training modules. Storage in amber vials under inert atmosphere preserves its stability, as degradation products could affect reaction yields, a common troubleshooting topic in organic synthesis forums.